Cas no 181424-15-7 (5-Bromomethyl-4-methyl-2-phenyl-thiazole)

• Product Name: 5-Bromomethyl-4-methyl-2-phenyl-thiazole
• CAS No: 181424-15-7
• MF: C₁₁H₁₀BrNS
• MW: 268.172800540924
• MDL: MFCD04974048
• CID: 113658
• PubChem ID: 2795493
• Update Time: 2025-04-18

5-Bromomethyl-4-methyl-2-phenyl-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,5-(bromomethyl)-4-methyl-2-phenyl-
• 5-(bromomethyl)-4-methyl-2-phenyl-1,3-thiazole
• 5-Bromomethyl-4-methyl-2-phenyl-thiazole
• 2-Phenyl-4-methyl-5-(bromomethyl)thiazole
• 5-(Bromomethyl)-4-methyl-2-phenyl-1,3-thiazole, Tech.
• 181424-15-7
• MFCD04974048
• 5-(bromomethyl)-4-methyl-2-phenyl-1,3-thiazole, AldrichCPR
• AKOS015836003
• CS-10950
• FT-0682746
• W-206296
• SCHEMBL379217
• DTXSID90383713
• 5-(Bromomethyl)-4-methyl-2-phenylthiazole
• C80080

• MDL： MFCD04974048
• Inchi： 1S/C11H10BrNS/c1-8-10(7-12)14-11(13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： JIYKQPNREFZLCN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)N=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 266.97200
• Monoisotopic Mass: 266.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.463
• Melting Point: 87 °C
• Boiling Point: 375.9°Cat760mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.625
• PSA: 41.13000
• LogP: 4.01340

5-Bromomethyl-4-methyl-2-phenyl-thiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT